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Introduction
Ethane, a significant component of natural gas liquids, is emerging as a highly effective

injectant for Enhanced Oil Recovery (EOR). Its unique physicochemical properties, including

high solubility in crude oil and a lower minimum miscibility pressure (MMP) compared to carbon

dioxide, make it an attractive option for increasing oil recovery from mature reservoirs.[1][2][3]

This document provides detailed application notes, experimental protocols, and comparative

data on the use of ethane in EOR, with a particular focus on miscible flooding techniques.

Advantages of Ethane for EOR
Ethane presents several advantages over other injectants, particularly CO2:

Superior Miscibility: Ethane typically achieves miscibility with crude oil at lower pressures

than CO2, making it suitable for a wider range of reservoir conditions, including shallower,

low-pressure reservoirs.[1][2][4]
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Enhanced Solubility and Swelling: Ethane exhibits high solubility in crude oil, leading to

significant oil swelling and viscosity reduction, which improves oil mobility and displacement

efficiency.[1][2]

Operational Simplicity: Unlike CO2, ethane is non-corrosive, which simplifies infrastructure

requirements and reduces operational costs associated with corrosion mitigation.[1][2]

Economic Viability: The increasing availability of ethane from shale gas production has

made it a more cost-effective EOR injectant in many regions.[1][2][5]

Quantitative Data: Ethane vs. Carbon Dioxide in
EOR
The following tables summarize key quantitative data comparing the properties and

performance of ethane and carbon dioxide as EOR injectants.

Table 1: Physical Properties of Ethane and Carbon Dioxide

Property Ethane (C2H6)
Carbon Dioxide
(CO2)

Reference

Molecular Weight (

g/mol )
30.07 44.01 [1]

Critical Temperature

(°F)
~90 ~90 [1]

Critical Pressure

(psia)
707 1,071 [1]

Critical Density (lb/ft³) 12.9 29.1 [1]

Table 2: Minimum Miscibility Pressure (MMP) Comparison
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Crude Oil Type
Temperature
(°C)

Ethane MMP
(psi)

CO2 MMP (psi) Reference

Bakken Crude 42
~ one-half of

CO2 MMP
1276 [6]

Muddy Crude 42
~ one-half of

CO2 MMP
2045 [6]

West Sak

Viscous Oil

Reservoir

Conditions
600 > 6,600 [1]

Mauddud

Reservoir Live

Oil

Reservoir

Conditions
1,022 1,762 [4]

Table 3: Oil Recovery Factor from Field and Laboratory Studies

Study Type Injection Method
Oil Recovery
Factor (% OOIP)

Reference

Niger Delta Case

Study (Simulation)

Continuous Ethane

Injection
46.7 [7]

Niger Delta Case

Study (Simulation)

Ethane Water-

Alternating-Gas

(WAG)

~48 [7]

Heavy Oil Sandpack

(Lab)

Ethane Cyclic Solvent

Injection (CSI)

76.1 (in combination

with

water/nanoparticle

flooding)

[8]

Experimental Protocols
Detailed methodologies for key experiments are crucial for evaluating the suitability of ethane
for a specific reservoir.
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Protocol 1: Determination of Minimum Miscibility
Pressure (MMP) using the Slim Tube Method
Objective: To determine the minimum pressure at which ethane achieves dynamic miscibility

with a specific crude oil at reservoir temperature.

Apparatus:

High-pressure slim tube (long coiled tube packed with sand or glass beads)

High-pressure positive displacement pumps for injecting ethane and crude oil

High-pressure sight glass or densitometer to observe effluent

Temperature-controlled oven

Pressure transducers and data acquisition system

Back-pressure regulator

Procedure:

Core Preparation: The slim tube is cleaned, dried, and packed with a known mesh size of

sand or glass beads. Porosity and permeability are determined.

Saturation: The slim tube is saturated with the dead or live crude oil at reservoir temperature

and a pressure well above the oil's bubble point.

Ethane Injection: Ethane is injected into the slim tube at a constant rate and a specific

pressure, displacing the oil. The entire apparatus is maintained at reservoir temperature.

Effluent Analysis: The produced fluids are passed through a sight glass or densitometer to

observe the phase behavior. The oil recovery is measured as a function of the injected pore

volumes of ethane.

Pressure Increments: The experiment is repeated at incrementally higher pressures.
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MMP Determination: The MMP is identified as the "break" in the oil recovery versus pressure

curve, typically where the recovery at 1.2 pore volumes of injected gas is 90% or higher.

Protocol 2: Core Flooding Experiment for Oil Recovery
Assessment
Objective: To evaluate the oil recovery efficiency of ethane flooding in a representative

reservoir core sample under reservoir conditions.

Apparatus:

Core holder rated for reservoir pressure and temperature

High-pressure pumps for injecting brine, oil, and ethane

Fluid accumulators for brine, oil, and ethane

Convection oven to maintain reservoir temperature

Confining pressure system

Differential pressure transducers

Automated data acquisition and control system

Effluent collection and analysis system (e.g., gas chromatograph)

Procedure:

Core Preparation: A cleaned and dried reservoir core plug is mounted in the core holder.

Initial Saturation: The core is saturated with synthetic brine, and the absolute permeability is

determined.

Oil Saturation: The core is flooded with the reservoir crude oil to establish irreducible water

saturation (Swi). The initial oil in place (OOIP) is calculated.
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Waterflooding (Optional): The core may be waterflooded to residual oil saturation (Sorw) to

simulate secondary recovery.

Ethane Injection: Ethane is injected into the core at a constant pressure or rate, maintained

above the MMP. The injection can be continuous or in cycles (e.g., Water-Alternating-Gas -

WAG).

Data Collection: Throughout the flood, oil and gas production, pressure drop across the core,

and injection volumes are continuously monitored.

Analysis: The oil recovery factor is calculated as a percentage of the OOIP. The composition

of the produced fluids can be analyzed to understand the displacement mechanism.

Diagrams
Signaling Pathway: Mechanism of Miscible Ethane
Flooding

Reservoir Conditions (P > MMP) Miscible Displacement Process

Recovery Outcome
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Click to download full resolution via product page

Caption: Mechanism of oil recovery by miscible ethane flooding.

Experimental Workflow: Core Flooding for Ethane EOR
Evaluation
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Caption: Workflow for evaluating ethane EOR using core flooding.
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Logical Relationship: Factors Influencing Ethane EOR
Efficiency

Ethane Properties Reservoir Conditions

EOR Performance

Low Critical Pressure
High Solubility

Lower MMP

Pressure
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Oil Composition

Higher Oil Recovery

Achieving miscibility is key

Click to download full resolution via product page

Caption: Relationship between ethane properties, reservoir conditions, and EOR performance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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